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Introduction
QCA570 is a highly potent and efficacious Proteolysis Targeting Chimera (PROTAC) designed

to target the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2, BRD3, and

BRD4) for degradation.[1][2][3] As epigenetic "readers," BET proteins are critical regulators of

gene transcription and are implicated in the pathogenesis of various diseases, including

cancer.[1][2][3] QCA570 functions by recruiting the E3 ubiquitin ligase Cereblon to induce the

ubiquitination and subsequent proteasomal degradation of BET proteins.[1] This targeted

protein degradation leads to the downregulation of key oncogenes, such as c-Myc, and the

induction of apoptosis in cancer cells.[1][4] Preclinical animal studies have demonstrated that

QCA570 can achieve complete and durable tumor regression in various xenograft models at

well-tolerated doses, highlighting its therapeutic potential.[1][2][3][5]

These application notes provide a comprehensive overview of the recommended dosages and

protocols for the use of QCA570 in animal studies based on currently available data.
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Table 1: Recommended Dosage of QCA570 in Mouse
Xenograft Models

Animal
Model

Cancer
Type

Dosing
Regimen

Route of
Administrat
ion

Observed
Efficacy

Reference

SCID Mice

(RS4;11

Xenograft)

Acute

Leukemia

1, 2.5, or 5

mg/kg, three

times a week

for 3 weeks

Intravenous

(IV)

Complete

and long-

lasting tumor

regression

[1]

SCID Mice

(RS4;11

Xenograft)

Acute

Leukemia

5 mg/kg,

once a week

Intravenous

(IV)

Complete

tumor growth

inhibition

[1]

SCID Mice

(MV4;11

Xenograft)

Acute

Leukemia

1 or 5 mg/kg,

three times a

week for 2

weeks

Intravenous

(IV)

Complete

and long-

lasting tumor

regression

[1]

Nude Mice

(HCC827/AR

Xenograft)

Non-Small

Cell Lung

Cancer

Not specified

in search

results

Not specified

in search

results

Potent anti-

cancer

activity

[6]

SCID Mice

(RS4;11

Xenograft)

Acute

Leukemia

1 or 5 mg/kg,

single dose

Intravenous

(IV)

Significant

reduction of

BRD2, BRD3,

and BRD4

proteins in

tumor tissue

[1]

Table 2: In Vivo Pharmacodynamic Effects of QCA570
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Animal
Model

Tissue Time Point Dosage
Effect on
BET
Proteins

Reference

SCID Mice

(RS4;11

Xenograft)

Tumor 1 hour
1 and 5

mg/kg

Dramatic

reduction of

BRD2, BRD3,

and BRD4

[1]

SCID Mice

(RS4;11

Xenograft)

Tumor 6 hours
1 and 5

mg/kg

Dramatic

reduction of

BRD2, BRD3,

and BRD4

[1]

SCID Mice

(RS4;11

Xenograft)

Tumor 24 hours 5 mg/kg

More

effective

reduction of

BRD4

compared to

1 mg/kg

[1]

Experimental Protocols
Protocol 1: Preparation of QCA570 for In Vivo
Administration
This protocol describes the preparation of a QCA570 solution for intravenous injection in mice.

Materials:

QCA570

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)
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Sterile, pyrogen-free vials

Sterile syringes and needles

Procedure for a Suspended Solution:

Prepare a stock solution of QCA570 in DMSO (e.g., 20 mg/mL).

To prepare the final formulation, first add the required volume of the DMSO stock solution to

a sterile vial.

Add PEG300 to the vial. The recommended final concentration is 40% of the total volume.

Mix thoroughly.

Add Tween-80 to the vial. The recommended final concentration is 5% of the total volume.

Mix thoroughly.

Add Saline to the vial to reach the final desired volume. The recommended final

concentration is 45% of the total volume.

The final concentration of DMSO in the formulation should be 10%.

Vortex the solution until it is a uniform suspension. If precipitation occurs, gentle warming

and/or sonication can be used to aid dissolution.[7]

The final solution should be prepared fresh on the day of use.[7]

Procedure for a Clear Solution:

Prepare a stock solution of QCA570 in DMSO (e.g., 20 mg/mL).

To prepare the final formulation, first add the required volume of the DMSO stock solution to

a sterile vial.

Add Corn Oil to the vial to reach the final desired volume.

The final concentration of DMSO in the formulation should be 10%.
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Mix thoroughly until a clear solution is obtained.

This formulation may be more suitable for longer-term dosing studies.[7]

Protocol 2: In Vivo Efficacy Study in a Leukemia
Xenograft Model
This protocol outlines a typical in vivo efficacy study using a mouse xenograft model of acute

leukemia.

Animal Model:

Severe Combined Immunodeficient (SCID) mice, 4-6 weeks old.[2]

Cell Line:

RS4;11 or MV4;11 human acute leukemia cells.[2]

Procedure:

Tumor Implantation: Subcutaneously inject 5 x 10^6 RS4;11 or MV4;11 cells suspended in

50% Matrigel into the dorsal flank of each SCID mouse.[2]

Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor volume with

calipers. The tumor volume can be calculated using the formula: (Length x Width^2) / 2.

Treatment Initiation: When the average tumor volume reaches approximately 100-200 mm³,

randomize the mice into treatment and vehicle control groups.[2]

Drug Administration: Administer QCA570 intravenously at the desired dose and schedule

(e.g., 1, 2.5, or 5 mg/kg, three times per week).[1] The vehicle control group should receive

the same volume of the vehicle solution.

Monitoring:

Measure tumor volume 2-3 times per week.

Monitor animal body weight 2-3 times per week as an indicator of toxicity.[1]
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Observe the general health and behavior of the animals daily.

Study Endpoint: The study can be terminated when the tumors in the control group reach a

predetermined size, or after a specified treatment duration. Euthanize the mice and collect

tumors for further analysis (e.g., Western blotting for BET protein levels).

Protocol 3: Pharmacodynamic Study of BET Protein
Degradation
This protocol details a pharmacodynamic study to assess the in vivo degradation of BET

proteins following QCA570 administration.

Animal Model and Tumor Implantation:

Follow the same procedure as described in Protocol 2 to establish xenograft tumors in SCID

mice.

Procedure:

Drug Administration: Once the tumors reach the desired size, administer a single intravenous

dose of QCA570 (e.g., 1 or 5 mg/kg) or vehicle to different groups of mice.[1]

Tissue Collection: At various time points post-injection (e.g., 1, 6, and 24 hours), euthanize a

subset of mice from each group.[1]

Tumor Harvesting: Immediately excise the tumors, snap-freeze them in liquid nitrogen, and

store them at -80°C until analysis.

Protein Extraction and Western Blotting:

Homogenize the tumor tissues and extract total protein using a suitable lysis buffer.

Determine the protein concentration of each lysate.

Perform Western blotting using specific antibodies against BRD2, BRD3, BRD4, and a

loading control (e.g., GAPDH or β-actin) to assess the levels of BET proteins in the tumor

tissues.
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Caption: Mechanism of action of QCA570 in inducing BET protein degradation.

Experimental Workflow for an In Vivo Efficacy Study
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Caption: Workflow for a typical in vivo efficacy study of QCA570.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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